1-methyl-N-(2-(4-(trifluoromethoxy)phenylsulfonamido)ethyl)-1H-imidazole-4-sulfonamide

• IUPAC Name: 1-methyl-N-[2-[[4-(trifluoromethoxy)phenyl]sulfonylamino]ethyl]imidazole-4-sulfonamide
• InChI: InChI=1S/C13H15F3N4O5S2/c1-20-8-12(17-9-20)27(23,24)19-7-6-18-26(21,22)11-4-2-10(3-5-11)25-13(14,15)16/h2-5,8-9,18-19H,6-7H2,1H3
• InChI Key: PKTCAKXOPMBKNW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1)S(=O)(=O)NCCNS(=O)(=O)C2=CC=C(C=C2)OC(F)(F)F
• Molecular Formula: C13H15F3N4O5S2
• Molecular Weight: 428.4 g/mol

Description

1-methyl-N-(2-(4-(trifluoromethoxy)phenylsulfonamido)ethyl)-1H-imidazole-4-sulfonamide is a useful research compound. Its molecular formula is C13H15F3N4O5S2 and its molecular weight is 428.4. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis Applications

One significant area of application for compounds with similar structures to 1-methyl-N-(2-(4-(trifluoromethoxy)phenylsulfonamido)ethyl)-1H-imidazole-4-sulfonamide is in organic synthesis. For instance, there's the development of a one-pot synthesis technique for generating N-(Imidazo[1,2-a]pyridin-3-yl)sulfonamides, highlighting an innovative approach to synthesizing heterocyclic compounds which are pivotal in drug development and other chemical industries (Rozentsveig et al., 2013).

Medicinal Chemistry and Pharmacology

In medicinal chemistry, such compounds are explored for their potential therapeutic effects. Although the request specifically excluded information related to drug use, dosage, and side effects, it's worth noting that the synthesis and characterization of related compounds have been geared towards evaluating their anti-inflammatory, analgesic, antioxidant, anticancer, and antiviral potentials. An example includes the study of celecoxib derivatives, which are synthesized to assess their various biological activities (Ş. Küçükgüzel et al., 2013).

Antibacterial Activity

Research into novel heterocyclic compounds containing a sulfonamido moiety has shown potential for use as antibacterial agents. This includes the synthesis of derivatives expected to combat bacterial infections, indicating a promising route for developing new antibiotics (M. E. Azab et al., 2013).

Antioxidant Activity

There's also a focus on the synthesis and antioxidant activity of new classes of sulfone/sulfonamide-linked compounds. These studies explore the potential of such compounds in mitigating oxidative stress, which is a key factor in the pathogenesis of various chronic diseases (A. Padmaja et al., 2014).

Electrophysiological Activity

The synthesis and cardiac electrophysiological activity of N-substituted imidazolylbenzamides demonstrate the exploration of such compounds for their potential in treating cardiac arrhythmias. This research indicates the utility of the imidazolyl moiety in developing selective class III agents for clinical trials (T. K. Morgan et al., 1990).